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Compound of Interest

Compound Name: 6-Methoxy-2-hexanone

Cat. No.: B8764021 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 6-Methoxy-2-hexanone, ensuring that its management aligns with safety

protocols and regulatory requirements.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to handle 6-Methoxy-2-hexanone with

appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat. All handling should be performed in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure. In the event of a spill, absorb

the material with an inert, non-combustible absorbent, such as sand or vermiculite, and place it

in a sealed container for disposal.

Step-by-Step Disposal Protocol
The disposal of 6-Methoxy-2-hexanone must be conducted in accordance with local, state,

and federal regulations. The following steps provide a general framework for its proper

disposal:

Waste Identification and Classification: Based on available data for similar ketones, 6-
Methoxy-2-hexanone is expected to be classified as a flammable liquid.[1][2] As such, it

would likely be considered a hazardous waste. The primary EPA hazardous waste code for
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ignitable liquids is D001.[3][4][5][6] Always consult your institution's environmental health and

safety (EHS) department for precise waste classification.

Waste Collection and Segregation:

Collect waste 6-Methoxy-2-hexanone in a dedicated, properly labeled, and sealed

container.

The container should be made of a material compatible with organic solvents.

Do not mix 6-Methoxy-2-hexanone waste with other waste streams, particularly strong

oxidizing agents, as this can cause violent reactions.[7] It should be segregated as a non-

halogenated organic solvent waste.

Temporary Storage:

Store the waste container in a designated satellite accumulation area that is cool, dry, and

well-ventilated.

The storage area should be away from sources of ignition, such as heat, sparks, and open

flames.[8]

Ensure the container is tightly closed to prevent the release of flammable vapors.

Arranging for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and disposal of the waste.

Provide them with accurate information about the waste, including its identity and

approximate quantity.

Never attempt to dispose of 6-Methoxy-2-hexanone by pouring it down the drain or

discarding it with regular trash.[7]

Quantitative Data Summary
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While a specific Safety Data Sheet (SDS) for 6-Methoxy-2-hexanone was not identified in the

search, the following table summarizes typical quantitative data for similar aliphatic ketones,

which should be considered as a general guideline.

Parameter Value Source/Regulation

EPA Hazardous Waste Code D001 (Ignitability) 40 CFR 261.21[3][4][5][6]

Flash Point < 140°F (60°C)
EPA D001 Characteristic[3][4]

[5][6]

pH Not expected to be corrosive General property of ketones

Reactivity
Avoid contact with strong

oxidizing agents

General chemical

incompatibility[7]

Experimental Protocols
Currently, there are no widely established experimental protocols for the in-lab neutralization or

degradation of 6-Methoxy-2-hexanone prior to disposal. The standard and recommended

procedure is collection and disposal via a licensed hazardous waste management company.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 6-Methoxy-2-hexanone.
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Caption: Disposal workflow for 6-Methoxy-2-hexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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